Cas no 2085689-71-8 (3-[(Benzyloxy)methyl]-3-methylpentane-1,5-diol)

• Product Name: 3-[(Benzyloxy)methyl]-3-methylpentane-1,5-diol
• CAS No: 2085689-71-8
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• CID: 4675292
• Update Time: 2025-10-30

3-[(Benzyloxy)methyl]-3-methylpentane-1,5-diol Chemical and Physical Properties

Names and Identifiers

• 3-[(benzyloxy)methyl]-3-methylpentane-1,5-diol
• 3-[(Benzyloxy)methyl]-3-methylpentane-1,5-diol

• Inchi： 1S/C14H22O3/c1-14(7-9-15,8-10-16)12-17-11-13-5-3-2-4-6-13/h2-6,15-16H,7-12H2,1H3
• InChI Key： QOQSCPWLFOOGRD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(C)(CCO)CCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 182
• Topological Polar Surface Area: 49.7

Additional information on 3-[(Benzyloxy)methyl]-3-methylpentane-1,5-diol

Introduction to 3-[(Benzyloxy)methyl]-3-methylpentane-1,5-diol (CAS No. 2085689-71-8)

3-[(Benzyloxy)methyl]-3-methylpentane-1,5-diol, a compound with the CAS number 2085689-71-8, is a versatile and intriguing molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields of chemistry and biology. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, physicochemical properties, and recent research developments.

The molecular formula of 3-[(Benzyloxy)methyl]-3-methylpentane-1,5-diol is C₁₄H₂₄O₃. The compound features a central pentane backbone with two hydroxyl groups at the 1 and 5 positions, a methyl group at the 3 position, and a benzyl ether moiety attached to the 3 position as well. This combination of functional groups imparts a range of interesting chemical and physical properties that make it suitable for various applications.

The synthesis of 3-[(Benzyloxy)methyl]-3-methylpentane-1,5-diol can be achieved through several routes. One common method involves the reaction of 3-methylpentane-1,5-diol with benzyl bromide in the presence of a base such as potassium carbonate. This reaction proceeds via an SN2 mechanism, leading to the formation of the desired product. Another approach involves the protection of the hydroxyl groups followed by selective substitution and deprotection steps. These synthetic methods have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

In terms of physicochemical properties, 3-[(Benzyloxy)methyl]-3-methylpentane-1,5-diol exhibits moderate solubility in polar solvents such as water and ethanol. Its melting point is around 40°C, and it has a boiling point of approximately 260°C under standard conditions. The compound also displays good thermal stability and is resistant to degradation under mild acidic or basic conditions. These properties make it suitable for use in various chemical reactions and formulations.

Recent research has focused on exploring the potential applications of 3-[(Benzyloxy)methyl]-3-methylpentane-1,5-diol in different fields. In organic synthesis, the compound has been used as a building block for constructing more complex molecules with specific functionalities. For example, it has been employed in the synthesis of chiral catalysts and ligands for asymmetric catalysis. The presence of multiple functional groups allows for selective modifications, enabling the creation of a wide range of derivatives with tailored properties.

In the field of medicinal chemistry, 3-[(Benzyloxy)methyl]-3-methylpentane-1,5-diol has shown promise as a lead compound for drug discovery. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways. For instance, researchers have investigated its ability to inhibit protein kinases, which are key targets in cancer therapy. Preliminary results indicate that derivatives of this compound exhibit selective inhibition with low toxicity profiles, making them attractive candidates for further development.

Beyond its direct biological activity, 3-[(Benzyloxy)methyl]-3-methylpentane-1,5-diol has also been explored as a platform molecule for drug delivery systems. Its hydroxyl groups can be functionalized to attach targeting ligands or therapeutic payloads, enhancing the delivery efficiency and specificity of drugs to target tissues or cells. This approach has shown potential in improving the efficacy and reducing the side effects of existing treatments.

In addition to its applications in drug discovery and delivery, 3-[(Benzyloxy)methyl]-3-methylpentane-1,5-diol has been studied for its use in materials science. The compound's unique structure makes it suitable for incorporating into polymers or other materials to impart specific properties such as improved mechanical strength or enhanced biocompatibility. Research in this area is ongoing, with promising results indicating potential applications in areas such as tissue engineering and biomaterials.

To summarize, 3-[(Benzyloxy)methyl]-3-methylpentane-1,5-diol (CAS No. 2085689-71-8) is a multifaceted compound with a wide range of potential applications in chemistry and biology. Its unique chemical structure provides a foundation for diverse research avenues, from organic synthesis to medicinal chemistry and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.